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(2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol (2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol (2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol is a natural product found in Streptomyces xanthophaeus with data available.
Brand Name: Vulcanchem
CAS No.: 166734-83-4
VCID: VC0003426
InChI: InChI=1S/C7H10ClN3O3/c1-5-9-3-7(11(13)14)10(5)4-6(12)2-8/h3,6,12H,2,4H2,1H3/t6-/m1/s1
SMILES: CC1=NC=C(N1CC(CCl)O)[N+](=O)[O-]
Molecular Formula: C7H10ClN3O3
Molecular Weight: 219.62 g/mol

(2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol

CAS No.: 166734-83-4

Cat. No.: VC0003426

Molecular Formula: C7H10ClN3O3

Molecular Weight: 219.62 g/mol

* For research use only. Not for human or veterinary use.

(2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol - 166734-83-4

Specification

Description (2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol is a natural product found in Streptomyces xanthophaeus with data available.
CAS No. 166734-83-4
Molecular Formula C7H10ClN3O3
Molecular Weight 219.62 g/mol
IUPAC Name (2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
Standard InChI InChI=1S/C7H10ClN3O3/c1-5-9-3-7(11(13)14)10(5)4-6(12)2-8/h3,6,12H,2,4H2,1H3/t6-/m1/s1
Standard InChI Key IPWKIXLWTCNBKN-ZCFIWIBFSA-N
Isomeric SMILES CC1=NC=C(N1C[C@@H](CCl)O)[N+](=O)[O-]
SMILES CC1=NC=C(N1CC(CCl)O)[N+](=O)[O-]
Canonical SMILES CC1=NC=C(N1CC(CCl)O)[N+](=O)[O-]

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